Cas no 805254-20-0 (3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide)

• Product Name: 3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide
• CAS No: 805254-20-0
• MF: C₁₉H₁₇BrN₂O
• MW: 369.255083799362
• CID: 6068008
• PubChem ID: 5838626
• Update Time: 2025-06-09

3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 805254-20-0
• 3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide
• AKOS016868209

• Inchi： 1S/C19H17BrN2O/c1-12-8-13(2)18(14(3)9-12)22-19(23)16(11-21)10-15-6-4-5-7-17(15)20/h4-10H,1-3H3,(H,22,23)
• InChI Key： ZSJKWLUREPUJTD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C=C(C#N)C(NC1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 368.05243g/mol
• Monoisotopic Mass: 368.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 52.9Ų

Additional information on 3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide

Exploring the Chemistry and Applications of 3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide (CAS 805254-20-0)

In the realm of organic chemistry, 3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide (CAS 805254-20-0) stands out as a versatile compound with significant potential in pharmaceutical and material science research. This bromophenyl-derived cyanoenamide features a unique molecular structure combining a 2-bromophenyl group, a cyano functionality, and a trimethylphenyl amide moiety. Its structural complexity makes it a valuable intermediate for synthesizing bioactive molecules and advanced materials.

The compound's CAS number 805254-20-0 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor precursor, given the prevalence of similar structures in FDA-approved drugs. The cyano group and α,β-unsaturated amide system offer multiple sites for chemical modification, enabling diverse derivatization strategies that align with current trends in fragment-based drug design.

From a synthetic chemistry perspective, 3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide demonstrates interesting reactivity patterns. The bromine substituent at the ortho position allows for various cross-coupling reactions, making it valuable for palladium-catalyzed transformations in line with green chemistry principles. Meanwhile, the electron-withdrawing cyano group activates the double bond for Michael addition reactions, a feature increasingly exploited in bioconjugation chemistry for targeted drug delivery systems.

Recent publications highlight the compound's utility in developing fluorescent probes and organic electronic materials. The conjugated system formed by the phenyl-cyanoenamide structure exhibits interesting photophysical properties that researchers are exploring for OLED applications and molecular sensors. This aligns with the current scientific focus on smart materials and sustainable technologies, addressing frequent search queries about organic semiconductors and energy-efficient materials.

In pharmaceutical contexts, the structural motifs present in CAS 805254-20-0 appear in several drug candidates targeting protein-protein interactions (PPIs), a hot topic in modern drug development. The trimethylphenyl group provides steric bulk that may enhance binding specificity, while the cyanoenamide moiety could participate in hydrogen bonding networks. These features make the compound particularly interesting for researchers investigating allosteric modulators and protein degraders, two rapidly growing areas in precision medicine.

Analytical characterization of 3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide reveals distinct spectral signatures that facilitate quality control in research applications. The 1H NMR spectrum typically shows characteristic peaks for the trimethylphenyl protons (around 2.3 ppm) and the vinyl proton (7.5-8.5 ppm), while the IR spectrum displays strong absorptions for both the cyano group (~2200 cm-1) and amide carbonyl (~1650 cm-1). These analytical features answer common questions about compound identification in chemical forums and research communities.

The stability profile of 805254-20-0 under various conditions has become a subject of investigation, particularly for researchers developing accelerated stability testing protocols. Preliminary studies suggest the compound maintains integrity under standard laboratory storage conditions, though the bromophenyl moiety may require protection from strong light due to potential photodegradation pathways. Such stability considerations are crucial for its application in high-throughput screening and combinatorial chemistry workflows.

Looking forward, 3-(2-bromophenyl)-2-cyano-N-(2,4,6-trimethylphenyl)prop-2-enamide presents numerous opportunities for innovation. Its structural features align with current interests in multifunctional building blocks for drug discovery and material science. As research continues to explore its potential applications—from catalytic asymmetric synthesis to bioimaging agents—this compound will likely remain an important tool in the chemist's repertoire, addressing both fundamental questions and practical challenges in modern chemical research.